Cas no 1779935-03-3 (Cyclobutanol, 3-(2,2-difluoroethyl)-)

• Product Name: Cyclobutanol, 3-(2,2-difluoroethyl)-
• CAS No: 1779935-03-3
• MF: C₆H₁₀F₂O
• MW: 136.139809131622
• CID: 5851282
• PubChem ID: 105427877
• Update Time: 2025-08-04

Cyclobutanol, 3-(2,2-difluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanol, 3-(2,2-difluoroethyl)-
• 3-(2,2-difluoroethyl)cyclobutan-1-ol
• EN300-7206985
• 1779935-03-3

• Inchi： 1S/C6H10F2O/c7-6(8)3-4-1-5(9)2-4/h4-6,9H,1-3H2
• InChI Key： GGBBBDCCAQZLTI-UHFFFAOYSA-N
• SMILES： C1(O)CC(CC(F)F)C1

Computed Properties

• Exact Mass: 136.06997126g/mol
• Monoisotopic Mass: 136.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclobutanol, 3-(2,2-difluoroethyl)-

Comprehensive Guide to Cyclobutanol, 3-(2,2-difluoroethyl)- (CAS No. 1779935-03-3): Properties, Applications, and Market Insights

Cyclobutanol, 3-(2,2-difluoroethyl)- (CAS No. 1779935-03-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and material science. This fluorinated cyclobutanol derivative stands out for its ability to serve as a versatile building block in synthetic chemistry, offering researchers a valuable tool for drug discovery and advanced material development.

The molecular structure of 3-(2,2-difluoroethyl)cyclobutanol combines the strained four-membered cyclobutane ring with a difluoroethyl substituent, creating interesting electronic and steric properties. This combination makes it particularly valuable in medicinal chemistry, where fluorinated compounds are increasingly important due to their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in the difluoroethyl group can significantly influence the compound's physicochemical properties, including its lipophilicity and hydrogen bonding capacity.

Recent studies have highlighted the potential of Cyclobutanol, 3-(2,2-difluoroethyl)- as a key intermediate in the synthesis of novel therapeutic agents. Its structural motif appears in several drug candidates currently under investigation for treating central nervous system disorders and metabolic diseases. The pharmaceutical industry's growing interest in fluorinated small molecules has created new opportunities for this compound, particularly in the development of next-generation kinase inhibitors and GPCR modulators.

Beyond pharmaceutical applications, 3-(2,2-difluoroethyl)cyclobutanol derivatives show promise in materials science. Researchers are exploring its use in creating advanced polymers with unique thermal and mechanical properties. The compound's ability to introduce fluorine atoms into polymer backbones makes it valuable for developing materials with enhanced chemical resistance and lower surface energies, properties highly sought after in coatings and specialty plastics.

The synthesis of Cyclobutanol, 3-(2,2-difluoroethyl)- typically involves multi-step organic transformations starting from readily available precursors. Modern synthetic approaches often employ catalytic methods to construct the cyclobutane ring, followed by selective fluorination strategies to introduce the difluoroethyl moiety. Recent advances in flow chemistry and continuous processing have improved the scalability and efficiency of these synthetic routes, making the compound more accessible for industrial applications.

From a commercial perspective, the market for fluorinated cyclobutanol derivatives has shown steady growth, driven by increasing demand from the pharmaceutical sector. Several contract research organizations and specialty chemical suppliers now include this compound in their catalogs, offering both standard and custom synthesis services. The global push for greener chemistry has also influenced production methods, with manufacturers developing more sustainable processes for 3-(2,2-difluoroethyl)cyclobutanol synthesis.

Quality control and analytical characterization of Cyclobutanol, 3-(2,2-difluoroethyl)- present unique challenges due to its structural complexity. Advanced analytical techniques such as high-field NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography are typically employed to ensure compound purity and structural verification. These quality assurance measures are particularly important when the material is intended for pharmaceutical applications.

Looking ahead, research into Cyclobutanol, 3-(2,2-difluoroethyl)- and related compounds continues to expand. Current investigations focus on exploring its potential as a chiral building block for asymmetric synthesis and its use in creating novel fluorinated materials with tailored properties. The compound's versatility ensures it will remain an important tool for chemists working across multiple disciplines, from medicinal chemistry to materials engineering.

For researchers considering working with 3-(2,2-difluoroethyl)cyclobutanol, proper handling and storage are essential. While not classified as hazardous under standard conditions, it should be treated as a chemical substance requiring appropriate laboratory precautions. Storage under inert atmosphere at controlled temperatures is recommended to maintain stability over extended periods.

The scientific literature contains numerous references to Cyclobutanol, 3-(2,2-difluoroethyl)- and its derivatives, reflecting the growing interest in this structural motif. Recent publications have demonstrated its utility in diverse chemical transformations, including ring-opening reactions, cross-coupling chemistry, and stereoselective functionalization. These studies underscore the compound's potential as a versatile intermediate in complex molecular construction.

In conclusion, Cyclobutanol, 3-(2,2-difluoroethyl)- (CAS No. 1779935-03-3) represents an important addition to the toolkit of modern synthetic chemists. Its unique combination of structural features, coupled with the valuable properties imparted by fluorine substitution, ensures its continued relevance in both academic research and industrial applications. As the demand for fluorinated building blocks grows across multiple sectors, this compound is poised to play an increasingly significant role in the development of new pharmaceuticals, advanced materials, and specialty chemicals.